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Welcome to the technical support center for researchers, scientists, and drug development

professionals working with samarium-cobalt (SmCo) magnets. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to address the inherent

brittleness of SmCo magnets and offer potential mitigation strategies for your experiments.

Frequently Asked Questions (FAQs)
Q1: Why are my samarium-cobalt magnets chipping or fracturing during handling and

assembly?

A1: Samarium-cobalt magnets are inherently brittle due to their crystalline structure.[1][2][3][4]

The primary phases in these magnets, SmCo5 and Sm2Co17, have hexagonal and

rhombohedral crystal structures with a limited number of slip systems, making them prone to

fracture under stress.[1] This brittleness can lead to chipping or cracking during machining,

assembly, or even in applications with high vibration or mechanical shock.[1]

Q2: What is the difference in brittleness between SmCo5 and Sm2Co17 grades?

A2: Both SmCo5 and Sm2Co17 are brittle, but some studies suggest that Sm2Co17 may have

a lower fracture toughness than SmCo5. One study reported an average fracture toughness of

1.36 MPa√m for 2:17 material, which is lower than the 1.9 MPa√m measured for 1:5 material.

[5] For comparison, neodymium iron boron (NdFeB) magnets generally exhibit a higher fracture

toughness, ranging from 2.5 MPa√m and greater.[5]
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Q3: Can the manufacturing process affect the brittleness of SmCo magnets?

A3: Yes, the sintering process, which involves pressing and heating the powdered alloy, plays a

crucial role in the final mechanical properties of the magnet.[6][7] Improper control of sintering

temperature and time can affect the microstructure, such as grain size, which in turn influences

the magnet's susceptibility to fracture.[7][8][9]

Q4: Are there any compositional modifications that can reduce the brittleness of SmCo

magnets?

A4: Research has shown that adding certain elements can improve the mechanical properties

of SmCo magnets. For example, doping with a small weight percentage of samarium oxide

(Sm2O3) or tungsten trioxide (WO3) has been shown to increase flexural strength by refining

the grain size.[10][11] Improvements of up to 73% in flexural strength have been reported with

such microstructure engineering, often with minimal impact on magnetic properties.[10]

Q5: How does grain size affect the mechanical strength of SmCo magnets?

A5: Generally, a smaller and more uniform grain size can enhance the mechanical strength of

SmCo magnets.[8][9][10][12][13] Grain refinement can hinder the initiation and propagation of

micro-cracks, thereby increasing flexural strength and fracture toughness.[1] Some studies

have shown that reducing the average grain size can lead to a significant improvement in the

material's resistance to fracture.[8][9][10]

Troubleshooting Guides
Issue: Magnet Fracturing During Machining
Symptoms:

Visible cracks or chipping on the magnet surface after cutting or grinding.

Complete fracture of the magnet during machining processes.

Possible Causes:

Inappropriate machining tools and techniques.
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Excessive heat generation during machining.

Inherent brittleness of the SmCo material.[3][14]

Solutions:

Use Appropriate Tools: Employ diamond tools for grinding and cutting SmCo magnets.[14]

Utilize Coolant: Apply a generous amount of coolant during machining to dissipate heat and

prevent thermal shock, which can lead to cracking.[14]

Optimize Machining Parameters: Use a slower feed rate and shallower depth of cut to

minimize mechanical stress on the magnet.

Consider Professional Machining: For complex shapes or tight tolerances, it is advisable to

have the magnets machined by experienced professionals.[14]

Issue: Magnet Failure in High-Vibration Applications
Symptoms:

Cracking or complete failure of magnets in motors, generators, or other devices with

significant mechanical vibration.

Possible Causes:

The intrinsic brittleness of SmCo magnets makes them susceptible to failure under cyclic

loading and mechanical shock.[1]

Stress concentrations at mounting points or sharp corners of the magnet.

Solutions:

Incorporate Damping: Use damping materials or design features in the assembly to absorb

vibrations and reduce the mechanical stress on the magnet.

Optimize Magnet Geometry: Avoid sharp corners and edges in the magnet design to reduce

stress concentration points.
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Consider Encapsulation: Encapsulating the magnet in a metal casing or a polymer can

provide additional structural support and protection.

Explore Tougher Magnet Grades: Investigate the possibility of using SmCo magnets that

have been specifically engineered for improved mechanical properties, such as those with

refined grain structures.[10]

Data Presentation
Table 1: Effect of Additives on Flexural Strength of Sm2(Co,Fe,Cu,Zr)17 Magnets

Additive Weight %
Average Flexural
Strength (MPa)

% Improvement

None (Reference) 0 117 ± 19 -

Sm2O3 (LEBM) 2 181 ± 29 ~55%

Sm2O3 3 - 62%

Data sourced from a study on microstructure engineering of Sm-Co sintered magnets.[1][10]

Table 2: Comparative Fracture Toughness of Permanent Magnets

Magnet Type Grade
Fracture Toughness (K_Ic)
(MPa√m)

Samarium Cobalt SmCo 2:17 1.36

Samarium Cobalt SmCo 1:5 1.9

Neodymium Iron Boron - 2.5 and greater

Data from a study on the fracture toughness of Samarium Cobalt magnets.[5]

Experimental Protocols
Three-Point Bending Test for Flexural Strength
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This protocol is a generalized procedure for determining the flexural strength of SmCo

magnets.

1. Specimen Preparation:

Cut rectangular bar specimens from the sintered magnet block using a diamond saw with
ample coolant.
The typical specimen dimensions should follow standards such as ASTM D790 or ISO 178,
with the length being significantly larger than the width and thickness.[15]
Polish the surfaces of the specimen to remove any machining-induced flaws.

2. Test Setup:

Use a universal testing machine equipped with a three-point bending fixture.[16][17][18] The
fixture consists of two parallel support pins and a central loading pin.
Set the support span (distance between the two support pins) according to the relevant
standard, typically a ratio of the specimen's thickness.[15]

3. Procedure:

Place the specimen on the two support pins.
Apply a compressive load to the center of the specimen with the loading pin at a constant
rate of crosshead motion until the specimen fractures.[15]
Record the load applied and the corresponding deflection of the specimen throughout the
test.

4. Calculation:

The flexural strength (σ_f) is calculated from the fracture load using the following formula for
a rectangular cross-section:
σ_f = (3 * F * L) / (2 * w * t^2)
Where:
F = Load at fracture
L = Support span
w = Width of the specimen
t = Thickness of the specimen

Vickers Indentation Test for Fracture Toughness
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This is a simplified protocol for estimating the fracture toughness of brittle materials like SmCo

magnets. Note that while widely used, the accuracy of this method for determining absolute

fracture toughness values can be debated.[19][20][21]

1. Specimen Preparation:

Prepare a flat and highly polished surface on the magnet specimen. A mirror-like finish is
required for accurate measurement of the indentation and cracks.[22]

2. Procedure:

Use a Vickers microhardness tester equipped with a diamond pyramid indenter.
Apply a specific load (P) to the indenter on the polished surface of the magnet for a set dwell
time.
After removing the load, an indentation with four cracks emanating from the corners will be
visible.

3. Measurement:

Measure the lengths of the radial cracks (c) originating from the corners of the Vickers
indentation using a calibrated optical microscope.[21]

4. Calculation:

The fracture toughness (K_Ic) can be estimated using various empirical equations. A
commonly used formula is:
K_Ic = α * (E/H)^(1/2) * (P/c^(3/2))
Where:
α = an empirical calibration constant (dimensionless)
E = Young's modulus of the material
H = Vickers hardness of the material
P = Indentation load
c = Crack length from the center of the indent

Visualizations
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Caption: Troubleshooting workflow for SmCo magnet failure.
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Caption: Strategies to mitigate SmCo magnet brittleness.
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Caption: Crack propagation in brittle SmCo magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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